Cas no 868360-51-4 (ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-)
868360-51-4 structure
Product Name:ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
CAS No:868360-51-4
MF:C12H9FN2O
MW:216.211066007614
MDL:MFCD30529962
CID:3433889
PubChem ID:57552188
Update Time:2025-04-21
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Chemical and Physical Properties
Names and Identifiers
-
- ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
- 1-(3-Fluorophenyl)-2-pyrimidin-4-ylethanone
- KOJQAPINLXPTSI-UHFFFAOYSA-N
- SCHEMBL4051434
- A1-03922
- 868360-51-4
- 1-(3-fluorophenyl)-2-(pyrimidin-4-yl)ethan-1-one
-
- MDL： MFCD30529962
- Inchi： 1S/C12H9FN2O/c13-10-3-1-2-9(6-10)12(16)7-11-4-5-14-8-15-11/h1-6,8H,7H2
- InChI Key： KOJQAPINLXPTSI-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=CC(F)=C1)CC1C=CN=CN=1
Computed Properties
- Exact Mass: 216.06989108Da
- Monoisotopic Mass: 216.06989108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.9Ų
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 171417-5g |
1-(3-Fluorophenyl)-2-pyrimidin-4-ylethanone, 95% |
868360-51-4 | 95% | 5g |
$1568.00 | 2023-09-06 |
ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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